Cas no 864866-45-5 (5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one)

• Product Name: 5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one
• CAS No: 864866-45-5
• MF: C₁₃H₁₃BrO
• MW: 265.145723104477
• CID: 4256232
• PubChem ID: 86071184
• Update Time: 2025-11-02

5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopentane-1,2'-[2H]inden]-1'(3'H)-one, 5'-bromo-
• 5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one
• EN300-32928837
• 864866-45-5
• 5'-bromo-1',3'-dihydrospiro[cyclopentane-1,2'-inden]-1'-one

• Inchi： 1S/C13H13BrO/c14-10-3-4-11-9(7-10)8-13(12(11)15)5-1-2-6-13/h3-4,7H,1-2,5-6,8H2
• InChI Key： JTAVDELLYFNGDC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC1(C2=O)CCCC1

Computed Properties

• Exact Mass: 264.01498g/mol
• Monoisotopic Mass: 264.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one

Recent Advances in the Study of 5'-Bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one (CAS: 864866-45-5)

The compound 5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one (CAS: 864866-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key breakthroughs in the synthesis of 5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one involves a novel catalytic spirocyclization method, which offers higher yields and improved stereoselectivity compared to traditional approaches. Researchers have optimized the reaction conditions to minimize byproducts and enhance the scalability of the process, making it more feasible for industrial applications.

Pharmacological evaluations have revealed that this compound exhibits potent activity against specific biological targets, including enzymes involved in inflammatory pathways and neurodegenerative diseases. In vitro studies demonstrated its ability to inhibit key inflammatory mediators, suggesting potential applications in treating conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, preliminary in vivo studies have shown promising neuroprotective effects, warranting further investigation.

The mechanism of action of 5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one is believed to involve modulation of signaling pathways associated with oxidative stress and apoptosis. Molecular docking studies have identified potential binding sites on target proteins, providing insights into its structure-activity relationship (SAR). These findings are crucial for the design of derivatives with enhanced efficacy and reduced toxicity.

Despite these advancements, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are exploring formulation strategies, including nanoparticle-based delivery systems, to improve its pharmacokinetic profile.

In conclusion, 5'-bromo-1',3'-dihydrospirocyclopentane-1,2'-inden-1'-one represents a promising scaffold for drug development, with potential applications in inflammation and neurodegeneration. Ongoing research aims to optimize its properties and advance it through preclinical and clinical stages. The compound's unique structure and biological activity make it a valuable subject for further exploration in the field of chemical biology and medicine.